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Compound of Interest

Compound Name: Sodium t-amyl oxide

Cat. No.: B8452104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the laboratory-scale synthesis of sodium t-
amyl oxide (also known as sodium tert-pentoxide), a strong, non-nucleophilic base widely

employed in organic synthesis for applications such as deprotonation, elimination, and base-

catalyzed reactions.[1][2] This document details established experimental protocols, presents

quantitative data for reaction optimization, and illustrates the synthetic workflow.

Core Synthesis Route
The principal laboratory method for preparing sodium t-amyl oxide involves the reaction of

metallic sodium with t-amyl alcohol (2-methyl-2-butanol). The reaction proceeds via the

deprotonation of the tertiary alcohol by the alkali metal, liberating hydrogen gas and forming the

corresponding sodium alkoxide.

Reaction: 2 Na + 2 (CH₃)₂C(OH)CH₂CH₃ → 2 NaOC(CH₃)₂CH₂CH₃ + H₂

Due to the heterogeneous nature of the reaction between solid (or molten) sodium and liquid t-

amyl alcohol, the reaction rate can be slow.[3] To enhance the reaction efficiency, an inert

solvent is often employed, and in some protocols, a catalyst or dispersant is added to increase

the surface area of the molten sodium.[3][4][5]

Comparative Reaction Conditions
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The efficiency of sodium t-amyl oxide synthesis is highly dependent on the reaction

conditions. The following table summarizes key quantitative data from various reported

methodologies.

Method Reactants Solvent
Catalyst/A

dditive

Temperatu

re

Reaction

Time
Reference

Standard

Reflux

5g Sodium,

150mL t-

Amyl

Alcohol

t-Amyl

Alcohol
None

102°C

(Reflux)
~24 hours [3]

Inert

Solvent

Sodium, t-

Amyl

Alcohol

Inert

Organic

Solvent

None Reflux
8 - 40

hours
[4][5]

Salt

Dispersant

5g Sodium,

150mL t-

Amyl

Alcohol

t-Amyl

Alcohol

15g

Sodium

Chloride

102°C

(Reflux)
~12 hours [3]

Catalytic

5g Sodium,

150mL t-

Amyl

Alcohol

t-Amyl

Alcohol

0.125g

Anhydrous

AlCl₃

102°C

(Reflux)
~5.5 hours [3]

Detailed Experimental Protocols
Below are two detailed protocols for the laboratory-scale synthesis of sodium t-amyl oxide.

Protocol 1: Synthesis in an Inert Solvent
This protocol utilizes an inert organic solvent to facilitate the reaction and subsequent product

isolation.

Materials:

Metallic Sodium
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t-Amyl Alcohol (anhydrous)

Inert Organic Solvent (e.g., n-hexane, toluene, or 1,2,4-trimethylbenzene)

Nitrogen gas supply

Equipment:

Three-neck round-bottom flask

Reflux condenser

Mechanical stirrer

Heating mantle

Distillation apparatus

Vacuum pump

Procedure:

Assembly and Inerting: Assemble the reaction apparatus (three-neck flask, condenser,

stirrer) and ensure all glassware is thoroughly dried. Purge the entire system with dry

nitrogen gas.

Charging the Reactor: Under a positive pressure of nitrogen, charge the reaction flask with t-

amyl alcohol and the inert organic solvent. The molar ratio of sodium to t-amyl alcohol should

be in the range of 1:1.2 to 1:10, and the weight ratio of t-amyl alcohol to the inert solvent can

range from 1:0.5 to 1:50.[5]

Addition of Sodium: Carefully add small, clean pieces of metallic sodium to the reaction

mixture.

Reaction: Begin vigorous stirring and heat the mixture to reflux. The reaction is typically

maintained at reflux for 8 to 40 hours under a nitrogen atmosphere.[4][5] The completion of

the reaction is indicated by the complete consumption of the metallic sodium.
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Solvent Removal (Atmospheric): Once the reaction is complete, arrange the apparatus for

distillation. Distill off the excess t-amyl alcohol at atmospheric pressure.[4][5]

Solvent Removal (Vacuum): After the bulk of the t-amyl alcohol has been removed, apply a

vacuum (to approximately -0.08 to -0.098 MPa) to distill the remaining inert organic solvent.

[4][5]

Product Isolation: During the final stages of vacuum distillation, reduce the stirring rate to 10-

80 rpm to facilitate the formation of a granular product.[4][5] Once all solvent is removed,

cool the resulting granular sodium t-amyl oxide to below 40°C under nitrogen.[4][5]

Packaging: The final product should be stored in an airtight container under an inert

atmosphere, as it is sensitive to air and moisture.[2]

Protocol 2: Catalyzed Synthesis in Excess t-Amyl
Alcohol
This accelerated protocol employs a metal salt as a dispersant to reduce the reaction time.

Materials:

Metallic Sodium (5 g)

t-Amyl Alcohol (150 mL, anhydrous)

Anhydrous Aluminum Chloride (0.125 g)

Nitrogen gas supply

Equipment:

Three-neck round-bottom flask

Reflux condenser

Mechanical stirrer

Heating mantle
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Procedure:

Assembly and Inerting: Set up the reaction apparatus as described in Protocol 1 and purge

with dry nitrogen.

Charging the Reactor: Charge the flask with t-amyl alcohol and anhydrous aluminum

chloride under a positive pressure of nitrogen.

Addition of Sodium: Add the metallic sodium to the stirred mixture.

Reaction: Heat the mixture to 102°C (reflux) with vigorous stirring.[3] The molten sodium will

be dispersed by the catalyst, significantly increasing the reaction rate. The reaction should

be complete in approximately 5.5 hours, as indicated by the full dissolution of sodium.[3]

Product Use: The resulting solution of sodium t-amyl oxide in t-amyl alcohol can be cooled

and used directly in subsequent reactions.[3] Alternatively, the excess solvent can be

removed via distillation as described in Protocol 1 to isolate the solid product.

Process Visualization
The following diagrams illustrate the key logical and experimental workflows for the synthesis of

sodium t-amyl oxide.

Reactants Reaction Conditions

Metallic Sodium

Reaction

t-Amyl Alcohol Inert Solvent (Optional) Catalyst (e.g., AlCl3, Optional) Inert Atmosphere (N2) Heating to Reflux

Hydrogen Gas (Byproduct) Sodium t-Amyl Oxide Solution

Click to download full resolution via product page

Caption: Core reaction pathway for sodium t-amyl oxide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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